Cas no 2193059-55-9 (3-methyl-3-(2-nitrophenyl)methyl-3H-diazirine)

• Product Name: 3-methyl-3-(2-nitrophenyl)methyl-3H-diazirine
• CAS No: 2193059-55-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6442888
• PubChem ID: 165605568
• Update Time: 2025-07-18

3-methyl-3-(2-nitrophenyl)methyl-3H-diazirine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(2-nitrophenyl)methyl-3H-diazirine
• 3-methyl-3-[(2-nitrophenyl)methyl]-3H-diazirine
• EN300-1693359
• 2193059-55-9

• Inchi： 1S/C9H9N3O2/c1-9(10-11-9)6-7-4-2-3-5-8(7)12(13)14/h2-5H,6H2,1H3
• InChI Key： KIJBEZDUQCBWHO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CC1(C)N=N1)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.5Ų

Additional information on 3-methyl-3-(2-nitrophenyl)methyl-3H-diazirine

Introduction to 3-methyl-3-(2-nitrophenyl)methyl-3H-diazirine (CAS No: 2193059-55-9)

3-methyl-3-(2-nitrophenyl)methyl-3H-diazirine, identified by the CAS number 2193059-55-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of diazirine derivatives, which are well-known for their unique photochemical properties and utility in various biochemical applications. The structural features of 3-methyl-3-(2-nitrophenyl)methyl-3H-diazirine, particularly the presence of a nitro group and a diazirine moiety, make it a versatile tool for studying protein-protein interactions, post-translational modifications, and other molecular recognition processes.

The diazirine functional group in this molecule is highly reactive under ultraviolet (UV) light, allowing for covalent crosslinking of biomolecules. This property has been exploited in numerous research applications, including the identification of protein binding partners, the study of enzyme mechanisms, and the development of novel drug candidates. The 2-nitrophenyl substituent further enhances the reactivity and selectivity of the diazirine group, making it an ideal candidate for high-throughput screening and structural biology studies.

Recent advancements in chemical biology have highlighted the importance of 3-methyl-3-(2-nitrophenyl)methyl-3H-diazirine in understanding complex biological pathways. For instance, researchers have utilized this compound to investigate the dynamics of protein-protein interactions in living cells, employing UV-induced crosslinking followed by mass spectrometry analysis. This approach has provided insights into the structural organization of protein complexes and has been instrumental in deciphering signaling networks involved in cellular processes such as apoptosis and inflammation.

In addition to its role in protein interaction studies, 3-methyl-3-(2-nitrophenyl)methyl-3H-diazirine has been explored in the development of photoaffinity probes. These probes are designed to selectively label specific target molecules with high affinity and precision, enabling researchers to study their function and localization within biological systems. The nitro group in the molecule enhances its binding affinity to certain biomolecules, making it a valuable tool for targeted drug discovery.

The synthesis of 3-methyl-3-(2-nitrophenyl)methyl-3H-diazirine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the diazirine group into the molecular framework necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency of these processes. The growing demand for high-quality diazirine derivatives has spurred innovation in synthetic methodologies, leading to more streamlined and scalable production methods.

One of the most compelling applications of 3-methyl-3-(2-nitrophenyl)methyl-3H-diazirine is in the field of drug development. By serving as a precursor for photoaffinity labeling agents, this compound has enabled researchers to identify new drug targets and develop molecules with enhanced specificity and efficacy. For example, studies have demonstrated its utility in discovering inhibitors of kinases and other enzymes implicated in diseases such as cancer and neurodegeneration. The ability to precisely target these enzymes using diazirine-based probes has opened new avenues for therapeutic intervention.

The chemical properties of 3-methyl-3-(2-nitrophenyl)methyl-3H-diazirine also make it suitable for use in material science applications. Researchers have explored its potential as a monomer or intermediate in polymer synthesis, where its photoactive nature can be leveraged to create functional materials with tailored properties. These materials may find applications in optoelectronics, biodegradable plastics, and other advanced technologies.

As our understanding of biological systems continues to evolve, the demand for specialized compounds like 3-methyl-3-(2-nitrophenyl)methyl-3H-diazirine is expected to grow. Ongoing research efforts are focused on expanding its utility through novel derivatives and application-specific formulations. Collaborative initiatives between academic institutions and pharmaceutical companies are driving innovation in this area, ensuring that this compound remains at the forefront of biochemical research.

In conclusion, 3-methyl- 3-( 2-nitrophenyl) methyl - 3H-diazirine (CAS No: 2193059 -55 -9) is a powerful tool with broad applications across chemical biology pharmaceuticals material science and beyond . Its unique photochemical properties coupled with its structural versatility make it an indispensable asset for researchers seeking to unravel complex biological mechanisms develop novel therapeutics and engineer advanced materials . As scientific exploration continues we can anticipate even more innovative uses for this remarkable compound.